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Compound of Interest

Compound Name: Einecs 300-803-9

Cat. No.: B15186732 Get Quote

For Immediate Reference: Key Disposal and Safety Information

This guide provides essential safety and logistical information for the proper disposal of

Hydroxypropyl Beta Cyclodextrin (HP-β-CD), identified by Einecs 300-803-9 and CAS number

94035-02-6. The following procedures are designed for researchers, scientists, and drug

development professionals to ensure safe handling and regulatory compliance.

Summary of Material Properties
Property Data

Appearance White to beige powder

Odor Odorless

Solubility in Water Soluble

Stability Stable under normal conditions[1]

Hazard Classification Not considered a hazardous substance[2]

Step-by-Step Disposal Protocol
Hydroxypropyl Beta Cyclodextrin is not classified as a hazardous substance.[2] However,

proper disposal is crucial to maintain a safe laboratory environment and adhere to local

regulations.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15186732?utm_src=pdf-interest
https://www.benchchem.com/product/b15186732?utm_src=pdf-body
https://www.fishersci.fr/store/msds?partNumber=15414047&countryCode=FR&language=en
https://datasheets.scbt.com/sc-203461.pdf
https://datasheets.scbt.com/sc-203461.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15186732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and

gloves (nitrile, neoprene, or PVC are suitable).

2. Spill Management:

In case of a spill, avoid generating dust.

Use dry clean-up procedures.

Sweep or vacuum the spilled material. For vacuuming, consider an explosion-proof machine

designed for grounded use.

Place the collected material into a clean, dry, and sealable container.[2] Label the container

clearly as "Waste Hydroxypropyl Beta Cyclodextrin."

3. Waste Collection and Storage:

Collect all waste HP-β-CD, including contaminated consumables (e.g., weigh boats, wipes),

in a designated, clearly labeled, and sealable waste container.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[1]

4. Final Disposal:

All waste must be handled in accordance with local, state, and federal regulations.[2]

While not classified as hazardous, do not dispose of HP-β-CD down the drain.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal guidelines.

Common disposal options for non-hazardous chemical waste include:

Landfill: Burial in a licensed landfill.[2]
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Incineration: Incineration in a licensed facility, potentially after mixing with a suitable

combustible material.[2]

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of Hydroxypropyl Beta Cyclodextrin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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